Cas no 56955-36-3 (4-Methyl-benzenepropanoic acid methyl ester)

• Product Name: 4-Methyl-benzenepropanoic acid methyl ester
• CAS No: 56955-36-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD16663245
• CID: 3028966
• Update Time: 2025-05-22

4-Methyl-benzenepropanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-Methyl-, Methyl ester
• 4-Methyl-benzenepropanoic acid methyl ester

• MDL： MFCD16663245
• Inchi： 1S/C11H14O2/c1-9-3-5-10(6-4-9)7-8-11(12)13-2/h3-6H,7-8H2,1-2H3
• InChI Key： ZYODXRYBYZMUNL-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=CC(C)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Methyl-benzenepropanoic acid methyl ester

Comprehensive Overview of 4-Methyl-benzenepropanoic acid methyl ester (CAS No. 56955-36-3): Properties, Applications, and Industry Insights

4-Methyl-benzenepropanoic acid methyl ester (CAS No. 56955-36-3), also known as methyl 3-(4-methylphenyl)propanoate, is a versatile organic compound widely utilized in pharmaceuticals, fragrances, and specialty chemicals. This ester derivative of 4-methylbenzenepropanoic acid exhibits unique physicochemical properties, making it valuable for synthetic applications. With the growing demand for fine chemicals in industries like cosmetics and agrochemicals, understanding this compound's role is critical for researchers and manufacturers alike.

The molecular structure of 4-Methyl-benzenepropanoic acid methyl ester features a methyl ester group attached to a propanoic acid chain linked to a 4-methylphenyl ring. This configuration contributes to its moderate polarity, boiling point (~250°C), and solubility in organic solvents. Recent studies highlight its potential as an intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and flavor enhancers, aligning with the pharmaceutical industry's focus on sustainable intermediates.

In fragrance applications, methyl 3-(4-methylphenyl)propanoate is prized for its mild, fruity-woody odor profile. Perfumers often combine it with vanillin derivatives or citrus notes to create complex accords. The global shift toward "clean label" fragrances has increased interest in such esters, as consumers seek alternatives to synthetic musks. Regulatory bodies like IFRA have approved its use within specified limits, ensuring safety in cosmetic formulations.

From an industrial perspective, the synthesis of CAS 56955-36-3 typically involves esterification of 4-methylbenzenepropanoic acid with methanol under acidic catalysis. Green chemistry innovations now explore enzymatic esterification or microwave-assisted reactions to improve yield and reduce energy consumption—a response to the chemical industry's carbon neutrality goals. Analytical techniques like GC-MS and HPLC are essential for quality control, particularly when the compound serves as a pharmaceutical intermediate.

Emerging research explores 56955-36-3's role in polymer plasticizers and biodegradable materials, addressing the circular economy trend. Its compatibility with cellulose acetate and certain polyesters makes it a candidate for eco-friendly packaging solutions. However, stability studies under UV exposure remain an area of active investigation, reflecting the material science community's focus on durability.

Storage and handling of 4-Methyl-benzenepropanoic acid methyl ester require standard organic compound protocols—keeping containers tightly sealed in cool, ventilated areas. While not classified as hazardous under GHS, proper PPE (gloves, goggles) is recommended during bulk processing. Suppliers often provide technical grade (>95% purity) or refined grade (>99%) variants, with pricing influenced by global toluene (a precursor) market fluctuations.

The compound's patent landscape reveals applications in LED photoinitiators and liquid crystal displays, tapping into electronics industry demands. As AI-driven molecular modeling accelerates material discovery, derivatives of methyl benzenepropanoate are being screened for optoelectronic properties. This interdisciplinary potential makes CAS 56955-36-3 a compelling subject for R&D investment.

Environmental fate studies indicate that methyl 3-(4-methylphenyl)propanoate undergoes gradual hydrolysis in aquatic systems, with half-lives dependent on pH and temperature. Regulatory filings under REACH and TSCA confirm its low bioaccumulation risk, though wastewater treatment monitoring is advised—an important consideration for ESG-compliant manufacturing.

In analytical chemistry, this ester serves as a chromatographic reference standard due to its well-defined retention behavior. Laboratories validating HPLC methods for aromatic compounds frequently include it in test mixtures. The rise of quality-by-design (QbD) approaches in pharma has further increased its relevance as a calibration marker.

Market analysts project steady growth for 4-Methyl-benzenepropanoic acid methyl ester at ~4.2% CAGR through 2030, driven by Asia-Pacific's expanding chemical sector. Strategic partnerships between fragrance houses and green chemistry startups are likely to innovate production methods, potentially reducing costs. For procurement specialists, verifying suppliers' ISO 9001 certification and batch-to-batch consistency remains crucial.

Future directions may explore CAS 56955-36-3's enantioselective synthesis for chiral applications, or its incorporation into metal-organic frameworks (MOFs) for gas storage. As industries prioritize multi-functional compounds, this ester's balance of reactivity, stability, and cost-effectiveness ensures its continued industrial significance.